N1-allyl-N2-(2-(4-fluorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N'-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-prop-2-enyloxamide
• InChI: InChI=1S/C16H15FN4O4S/c1-2-7-18-15(22)16(23)19-14-12-8-26(24,25)9-13(12)20-21(14)11-5-3-10(17)4-6-11/h2-6H,1,7-9H2,(H,18,22)(H,19,23)
• InChI Key: WSVYKFCWOREOMN-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C(=O)NC1=C2CS(=O)(=O)CC2=NN1C3=CC=C(C=C3)F
• Molecular Formula: C16H15FN4O4S
• Molecular Weight: 378.4 g/mol
• CAS No.: 899961-78-5

Description

The compound is a derivative of pyrazole, which is a class of organic compounds characterized by a 5-membered aromatic ring with two nitrogen atoms. Pyrazoles are known for their wide range of biological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities.

Scientific Research Applications

Synthesis and Characterization

The compound's synthesis often involves complex reactions aimed at introducing specific functional groups to achieve desired biological activities. For instance, the synthesis and characterization of bis-pyrazolyl-thiazoles incorporating the thiophene moiety have shown promising anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines, highlighting the potential for developing potent anti-tumor agents (Gomha, Edrees, & Altalbawy, 2016).

Anticancer and Antimicrobial Activities

Related compounds have been synthesized and evaluated for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. For example, celecoxib derivatives were investigated for their activity spectrum, demonstrating significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, indicating their therapeutic potential (Küçükgüzel et al., 2013).

Antiviral and Antibacterial Effects

Compounds with a similar structure have been evaluated for their antiviral activity, showing reduction in viral plaques of Herpes simplex type-1 (HSV-1), suggesting their application in antiviral therapies (Dawood et al., 2011). Additionally, novel fluorine-containing pyrazole-based thiazole derivatives have demonstrated potent inhibitory action against various bacterial and fungal strains, indicating their potential use in treating microbial infections (Desai et al., 2012).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some pyrazoles act as inhibitors of certain enzymes, while others may interact with various cellular targets.